Cas no 2680779-38-6 (N-(3-cyclopropanecarbonylpyridin-4-yl)acetamide)

• Product Name: N-(3-cyclopropanecarbonylpyridin-4-yl)acetamide
• CAS No: 2680779-38-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5989039
• PubChem ID: 165919921
• Update Time: 2025-05-20

N-(3-cyclopropanecarbonylpyridin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-28272554
• 2680779-38-6
• N-(3-cyclopropanecarbonylpyridin-4-yl)acetamide

• Inchi： 1S/C11H12N2O2/c1-7(14)13-10-4-5-12-6-9(10)11(15)8-2-3-8/h4-6,8H,2-3H2,1H3,(H,12,13,14)
• InChI Key： WAYUJMYEJQBASC-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1NC(C)=O)C1CC1

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1Ų

Additional information on N-(3-cyclopropanecarbonylpyridin-4-yl)acetamide

Introduction to N-(3-cyclopropanecarbonylpyridin-4-yl)acetamide (CAS No. 2680779-38-6)

N-(3-cyclopropanecarbonylpyridin-4-yl)acetamide, identified by its CAS number 2680779-38-6, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in drug discovery and development. The structural features of this molecule, particularly the cyclopropanecarbonyl and pyridin-4-yl moieties, contribute to its unique chemical properties and potential therapeutic applications.

The cyclopropanecarbonyl group is known for its stability and ability to participate in various chemical reactions, which makes it a valuable component in the synthesis of complex organic molecules. On the other hand, the pyridin-4-yl moiety is a common pharmacophore found in many bioactive compounds. Its presence often enhances the solubility and bioavailability of drugs, making it an attractive feature for medicinal chemists.

In recent years, there has been a growing interest in developing novel compounds that target specific biological pathways. N-(3-cyclopropanecarbonylpyridin-4-yl)acetamide has emerged as a compound of interest due to its potential role in modulating various cellular processes. Research has indicated that this molecule may have applications in the treatment of inflammatory diseases, cancer, and neurological disorders. The ability of this compound to interact with biological targets suggests its potential as a lead compound for further drug development.

The synthesis of N-(3-cyclopropanecarbonylpyridin-4-yl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving efficient and scalable production methods. These synthetic strategies not only enhance the accessibility of the compound but also allow for structural modifications that can improve its biological activity.

One of the most compelling aspects of N-(3-cyclopropanecarbonylpyridin-4-yl)acetamide is its potential as a scaffold for drug discovery. By modifying specific functional groups within the molecule, researchers can explore new analogs with enhanced pharmacological properties. For instance, studies have shown that replacing the acetamide moiety with other amide derivatives can lead to compounds with improved binding affinity to biological targets. This flexibility makes N-(3-cyclopropanecarbonylpyridin-4-yl)acetamide a valuable tool for medicinal chemists.

The pharmacological profile of N-(3-cyclopropanecarbonylpyridin-4-yl)acetamide has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and cancer progression. Additionally, animal models have shown promising results regarding its potential therapeutic effects on neurological disorders. These findings underscore the importance of this compound as a candidate for further clinical development.

In conclusion, N-(3-cyclopropanecarbonylpyridin-4-yl)acetamide (CAS No. 2680779-38-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for drug development. As research continues to uncover new applications for this molecule, it is likely that N-(3-cyclopropanecarbonylpyridin-4-yl)acetamide will play a crucial role in the discovery and development of novel therapeutic agents.